61-56-3

Sulthiame

In Stock

• CAS RN:
• 61-56-3

• Formula:
• C10H14N2O4S2

• InChI:
• InChI=1S/C10H14N2O4S2/c11-18(15,16)10-5-3-9(4-6-10)12-7-1-2-8-17(12,13)14/h3-6H,1-2,7-8H2,(H2,11,15,16)

• InChIKey:
• HMHVCUVYZFYAJI-UHFFFAOYSA-N

• Sulthiame is a benzenesulfonamide derivative. Sulthiame acts as an inhibitor of the enzyme carbonic anhydrase. Sulthiame is used as an anticonvulsant in the treatment of benign and symptomatic focal epilepsy.
  Sultiame, also known as Riker 594 and Ospolot, is a carbonic anhydrase inhibitor used to treat epilepsy.
  

3-Fluoropropionic acid

In Stock

• CAS RN:
• 461-56-3

• Formula:
• C3H5FO2

• InChI:
• InChI=1S/C3H5FO2/c4-2-1-3(5)6/h1-2H2,(H,5,6)

• InChIKey:
• RPFXMKLCYJSYDE-UHFFFAOYSA-N

• 3-Fluoropropionic acid is a useful research compound. Its molecular formula is C3H5FO2 and its molecular weight is 92.07 g/mol. The purity is usually 95%.

1-(Aminomethyl)cyclooctan-1-ol;hydrochloride

In Stock

• CAS RN:
• 50361-56-3

• Formula:
• C9H20ClNO

• InChI:
• InChI=1S/C9H19NO.ClH/c10-8-9(11)6-4-2-1-3-5-7-9;/h11H,1-8,10H2;1H

• InChIKey:
• XXIJRFAMOZLPPB-UHFFFAOYSA-N

• 1-(Aminomethyl)cyclooctan-1-ol;hydrochloride is a useful research compound. Its molecular formula is C9H20ClNO and its molecular weight is 193.72. The purity is usually 95%.

Di(1H-imidazol-1-yl)methane

In Stock

• CAS RN:
• 84661-56-3

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c1-3-10(5-8-1)7-11-4-2-9-6-11/h1-6H,7H2

• InChIKey:
• UYHHYFDKCLECEJ-UHFFFAOYSA-N

• Di(1H-imidazol-1-yl)methane, also known as Di(1H-imidazol-1-yl)methane, is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.

(E)-ethyl 4-((4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)amino)-4-oxobut-2-enoate

In Stock

• CAS RN:
• 356561-56-3

• Formula:
• C16H17N3O6S

• InChI:
• InChI=1S/C16H17N3O6S/c1-3-24-16(21)9-8-15(20)17-12-4-6-13(7-5-12)26(22,23)19-14-10-11(2)25-18-14/h4-10H,3H2,1-2H3,(H,17,20)(H,18,19)/b9-8+

• InChIKey:
• ANBKTXSKPVXTIC-CMDGGOBGSA-N

• (E)-ethyl 4-((4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)amino)-4-oxobut-2-enoate is a useful research compound. Its molecular formula is C16H17N3O6S and its molecular weight is 379.39. The purity is usually 95%.

2-Ethyl-5-((3-methylpiperidin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-56-3

• Formula:
• C19H24N4OS

• InChI:
• InChI=1S/C19H24N4OS/c1-3-15-20-19-23(21-15)18(24)17(25-19)16(14-9-5-4-6-10-14)22-11-7-8-13(2)12-22/h4-6,9-10,13,16,24H,3,7-8,11-12H2,1-2H3

• InChIKey:
• HFWVDKOSMJAKCC-UHFFFAOYSA-N

• 2-Ethyl-5-((3-methylpiperidin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24N4OS and its molecular weight is 356.49. The purity is usually 95%.

N-((1-isopropylpiperidin-4-yl)methyl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 953961-56-3

• Formula:
• C17H23F3N2O

• InChI:
• InChI=1S/C17H23F3N2O/c1-12(2)22-8-6-13(7-9-22)11-21-16(23)14-4-3-5-15(10-14)17(18,19)20/h3-5,10,12-13H,6-9,11H2,1-2H3,(H,21,23)

• InChIKey:
• SAPCSEYWFYAMTO-UHFFFAOYSA-N

• N-((1-isopropylpiperidin-4-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H23F3N2O and its molecular weight is 328.379. The purity is usually 95%.

2-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898761-56-3

• Formula:
• C24H27NO5

• InChI:
• InChI=1S/C24H27NO5/c1-2-28-23(27)21-9-4-3-8-20(21)22(26)19-7-5-6-18(16-19)17-25-12-10-24(11-13-25)29-14-15-30-24/h3-9,16H,2,10-15,17H2,1H3

• InChIKey:
• VEZBUNDOAZDLJS-UHFFFAOYSA-N

• 2-Carboethoxy-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C24H27NO5 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

4-{[(3'-fluorobiphenyl-4-yl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide

In Stock

• CAS RN:
• 1116061-56-3

• Formula:
• C21H19N5O2S

• InChI:
• InChI=1S/C21H19N5O2S/c1-2-15-8-10-16(11-9-15)23-18(27)14-26-21(28)25-13-12-22-20(19(25)24-26)29-17-6-4-3-5-7-17/h3-13H,2,14H2,1H3,(H,23,27)

• InChIKey:
• KCCRCMWZPDWIHA-UHFFFAOYSA-N

• 4-{[(3'-fluorobiphenyl-4-yl)sulfonyl]amino}-N-(4-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.

1,3,9-Triazaspiro[4.6]undecan-2-one;dihydrochloride

In Stock

• CAS RN:
• 2248261-56-3

• Formula:
• C8H17Cl2N3O

• InChI:
• InChI=1S/C8H15N3O.2ClH/c12-7-10-6-8(11-7)2-1-4-9-5-3-8;;/h9H,1-6H2,(H2,10,11,12);2*1H

• InChIKey:
• FXKSZTIAZNNRJM-UHFFFAOYSA-N

• 1,3,9-Triazaspiro[4.6]undecan-2-one;dihydrochloride is a useful research compound. Its molecular formula is C8H17Cl2N3O and its molecular weight is 242.14. The purity is usually 95%.